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Abstract

L-vinylglycine, a non-proteinogenic amino acid, is a known natural product found within the
fungal kingdom. Its significance lies in its activity as an irreversible inhibitor of various pyridoxal
phosphate-dependent enzymes, including transaminases, making it a molecule of interest for
researchers in enzymology and drug development. This technical guide provides a
comprehensive overview of the current knowledge on the natural occurrence of L-vinylglycine
in mushrooms, details potential methodologies for its extraction and quantification, and
discusses its known biochemical interactions. Due to the limited availability of specific
guantitative data in publicly accessible literature, this guide also highlights areas where further
research is critically needed.

Natural Occurrence of L-Vinylglycine in Mushrooms

L-vinylglycine has been identified as a constituent of certain mushroom species. However,
detailed quantitative analyses across a wide range of fungi are scarce in scientific literature.
The primary species cited as containing L-vinylglycine is Entoloma sinuatum (formerly known
as Rhodophyllus sinuatus). While its presence is documented, specific concentration ranges
have not been extensively reported.

Table 1: Documented Occurrence of L-Vinylglycine in Mushroom Species
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Mushroom Common L-Vinylglycine

. Family . Reference(s)
Species Name Concentration
Presence
o confirmed, but

Livid Pinkaill, o General

Entoloma guantitative data )
_ Leaden Entolomataceae _ _ , knowledge in

sinuatum is not available in

Entoloma mycology

the reviewed

literature.

Note: The lack of quantitative data in this table highlights a significant gap in the current
research landscape. Further studies are required to determine the concentration of L-
vinylglycine in various mushroom species.

Biosynthesis and Biochemical Activity

The biosynthetic pathway of L-vinylglycine in mushrooms has not been fully elucidated. It is
hypothesized to be derived from common amino acid precursors, but the specific enzymatic
steps are yet to be characterized.

The primary biochemical significance of L-vinylglycine stems from its action as a "suicide" or
mechanism-based inhibitor of several enzymes that utilize pyridoxal phosphate (PLP) as a
cofactor.

Mechanism of Enzyme Inhibition

L-vinylglycine's inhibitory action proceeds through the following general steps:

« Binding to the Enzyme: L-vinylglycine binds to the active site of a PLP-dependent enzyme,
forming a Schiff base with the PLP cofactor.

e Enzymatic Conversion: The enzyme processes L-vinylglycine as it would its natural
substrate.

o Formation of a Reactive Intermediate: This processing leads to the formation of a highly
reactive electrophilic intermediate.
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« Irreversible Covalent Bonding: The reactive intermediate then covalently bonds with a
nucleophilic residue in the enzyme's active site.

e Enzyme Inactivation: This covalent modification permanently inactivates the enzyme.

Mechanism of PLP-Enzyme Inhibition by L-Vinylglycine
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Workflow for L-Vinylglycine Extraction from Mushrooms
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 To cite this document: BenchChem. [L-Vinylglycine in Fungi: A Technical Guide to its Natural
Occurrence and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582818#l-vinylglycine-natural-occurrence-in-
mushrooms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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